2-(3-(((2-(Benzyloxy)-2-oxoethyl)amino)methyl)piperidin-1-yl)aceticacid
Overview
Description
2-(3-(((2-(Benzyloxy)-2-oxoethyl)amino)methyl)piperidin-1-yl)acetic acid is a complex organic compound that features a piperidine ring, a benzyloxy group, and an acetic acid moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-(((2-(Benzyloxy)-2-oxoethyl)amino)methyl)piperidin-1-yl)acetic acid typically involves multiple steps. One common method includes the reaction of piperidine with benzyloxyacetyl chloride under basic conditions to form the intermediate compound. This intermediate is then reacted with ethyl chloroacetate in the presence of a base to yield the final product. The reaction conditions often involve the use of solvents such as dichloromethane and bases like triethylamine .
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to minimize impurities and maximize efficiency .
Chemical Reactions Analysis
Types of Reactions
2-(3-(((2-(Benzyloxy)-2-oxoethyl)amino)methyl)piperidin-1-yl)acetic acid can undergo various chemical reactions, including:
Oxidation: The benzy
Properties
Molecular Formula |
C17H24N2O4 |
|---|---|
Molecular Weight |
320.4 g/mol |
IUPAC Name |
2-[3-[[(2-oxo-2-phenylmethoxyethyl)amino]methyl]piperidin-1-yl]acetic acid |
InChI |
InChI=1S/C17H24N2O4/c20-16(21)12-19-8-4-7-15(11-19)9-18-10-17(22)23-13-14-5-2-1-3-6-14/h1-3,5-6,15,18H,4,7-13H2,(H,20,21) |
InChI Key |
AXXFKNYNOIFBPW-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CN(C1)CC(=O)O)CNCC(=O)OCC2=CC=CC=C2 |
Origin of Product |
United States |
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